A sensitive and selective DNAzyme-based flow cytometric method for detecting Pb2+ ions†
Chemical Communications Pub Date: 2011-11-28 DOI: 10.1039/C2CC16635F
Abstract
A sensitive and selective Pb2+ sensor based on GR-5 DNAzyme has been developed by a flow cytometric method.
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